3-Benzooxazol-2-yl-phenylamine

• IUPAC Name: 3-(1,3-benzoxazol-2-yl)aniline
• InChI: InChI=1S/C13H10N2O/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H,14H2
• InChI Key: WHVJDKRJPAKQIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)N
• Molecular Formula: C13H10N2O
• DSSTOX Substance ID: DTXSID20352194
• Molecular Weight: 210.23 g/mol
• CAS No.: 41373-36-8

Description

3-Benzooxazol-2-yl-phenylamine is an organic compound with the molecular formula C13H10N2O and a molecular weight of 210.23 g/mol . It is primarily used in research settings, particularly in the fields of chemistry and biology. The compound is characterized by the presence of a benzoxazole ring fused to a phenylamine group, which imparts unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Benzooxazol-2-yl-phenylamine typically involves the cyclization of 2-aminophenol with benzoic acid derivatives under acidic or basic conditions. One common method includes the use of polyphosphoric acid (PPA) as a cyclizing agent. The reaction is carried out by heating the mixture of 2-aminophenol and benzoic acid derivative in PPA at elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the laboratory methods to improve yield and purity, possibly incorporating continuous flow techniques and advanced purification methods.

Chemical Reactions Analysis

Types of Reactions

3-Benzooxazol-2-yl-phenylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially on the phenylamine moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorination using thionyl chloride.

Major Products Formed

Oxidation: Formation of benzoic acid derivatives.

Reduction: Formation of benzoxazole derivatives with reduced functional groups.

Substitution: Formation of halogenated benzoxazole derivatives.

Scientific Research Applications

3-Benzooxazol-2-yl-phenylamine is utilized in various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme interactions and protein binding.

Medicine: Investigated for potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of dyes, pigments, and other specialty chemicals

Mechanism of Action

The mechanism of action of 3-Benzooxazol-2-yl-phenylamine involves its interaction with specific molecular targets, such as enzymes and receptors. The benzoxazole ring can intercalate with DNA, affecting transcription and replication processes. Additionally, the phenylamine group can form hydrogen bonds with amino acid residues in proteins, influencing their function and activity .

Comparison with Similar Compounds

Similar Compounds

2-Phenylbenzoxazole: Similar structure but lacks the amine group.

2-Aminobenzoxazole: Similar structure but lacks the phenyl group.

Benzoxazole: The parent compound without any substituents.

Uniqueness

3-Benzooxazol-2-yl-phenylamine is unique due to the presence of both the benzoxazole ring and the phenylamine group, which confer distinct chemical reactivity and biological activity. This dual functionality makes it a versatile compound in various research applications .

Synthesis routes and methods

Procedure details

3-Aminobenzoic acid (500 mg, 3.65 mmol) and 2-aminophenol (398 mg, 3.65 mmol) were mixed with polyphosphoric acid (5 ml). The reaction was heated to 200° C. for 4 h. The reaction mixture was slowly poured into ice water (100 ml) and the resulting mixture basified with solid sodium hydroxide. At pH5–6 the precipitate was filtered, washed with water and dried to give the subtitle compound, 625 mg (82%). 1H NMR (CDCl3) δ 7.78(m, 1H), 7.65(d, J=7.5 Hz, 1H) 7.59(m, 2H), 7.36(m, 3H), 6.86(dd, J=2.2, 7.9 Hz, 1H). MS 211 m/z (M+H)+.